BENGHE Foundational & Exploratory

Check Availability & Pricing

Digitalose: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599

An In-depth Examination of the Deoxy Sugar Component of Cardiac Glycosides

This technical guide provides a comprehensive overview of Digitalose, a naturally occurring
deoxy sugar that is a critical component of various cardiac glycosides. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical identity, properties, experimental protocols for its synthesis and
isolation, and its role in significant biological pathways.

Core Chemical and Physical Data

Digitalose, a methyl ether of D-fucose, is a key monosaccharide found in a variety of cardiac
glycosides.[1][2] Its formal IUPAC name is 6-Deoxy-3-O-methyl-D-galactose.[2] The Chemical
Abstracts Service (CAS) has assigned the registry number 4481-08-7 to this compound.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Digitalose, including its molecular
formula, molecular weight, and other physical properties.
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Property Value Reference(s)
6-Deoxy-3-0O-methyl-D-

IUPAC Name [2]
galactose

CAS Number 4481-08-7 [2]

D-Digitalose, 3-Methyl-D-
Other Names

[2]

fucose
Molecular Formula C7H140s [2]
Molar Mass 178.184 g-mol—1 [2]
Melting Point 106 °C (223 °F; 379 K) [2]

Experimental Protocols

This section details the methodologies for the chemical synthesis of Digitalose and its isolation

from natural sources.

Chemical Synthesis of D-Digitalose

While a variety of synthetic routes for deoxy sugars have been developed, a stereoselective

synthesis of a protected derivative of the L-enantiomer of digitoxose has been described, which

can be adapted for D-Digitalose.[3] The following is a generalized workflow based on

established carbohydrate chemistry principles:

» Starting Material: The synthesis typically begins with a readily available D-galactose

derivative.

» Protection of Hydroxyl Groups: Key hydroxyl groups on the galactose starting material are

selectively protected to allow for modifications at specific positions. This often involves the

use of protecting groups such as benzyl or silyl ethers.

» Deoxygenation at C-6: The C-6 hydroxyl group is converted into a good leaving group (e.g.,

a tosylate or mesylate) and subsequently removed via reduction, often using a hydride

reagent like lithium aluminum hydride.
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e Methylation at C-3: The hydroxyl group at the C-3 position is selectively methylated, for
example, using sodium hydride and methyl iodide.

o Deprotection: The protecting groups are removed under appropriate conditions to yield D-
Digitalose.

« Purification: The final product is purified using chromatographic techniques, such as column
chromatography on silica gel, to obtain pure D-Digitalose.

Isolation of Digitalose from Natural Sources

Digitalose is a component of cardiac glycosides found in plants of the Digitalis genus, such as
Digitalis purpurea (foxglove).[4][5] The isolation of Digitalose involves the extraction of the
parent glycosides followed by hydrolysis to cleave the sugar moieties.

1. Extraction of Cardiac Glycosides:

o Plant Material Preparation: Dried and finely powdered leaves of Digitalis purpurea are used
as the starting material.[5]

e Solvent Extraction: The powdered leaves are extracted with an organic solvent, typically
ethanol or methanol, which may be mixed with water.[5][6] This can be done through
maceration, soxhlet extraction, or ultrasonication to enhance efficiency.[5]

« Filtration and Concentration: The resulting extract is filtered to remove solid plant material,
and the solvent is evaporated under reduced pressure to yield a crude extract.[5][7]

 Purification of Glycosides: The crude extract is then subjected to further purification steps,
such as liquid-liquid fractionation and column chromatography, to isolate the desired cardiac
glycosides.[8]

2. Hydrolysis of Cardiac Glycosides:

» Acid Hydrolysis: The purified cardiac glycosides are subjected to acid-catalyzed hydrolysis to
break the glycosidic bonds and release the constituent sugars.[9][10] This is typically
achieved by heating the glycosides in a dilute mineral acid solution (e.g., 0.05 N mineral acid
in 50% aqueous methanol).[10]
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» Neutralization and Extraction: After hydrolysis, the reaction mixture is neutralized. The
aglycones (the non-sugar portion of the glycosides) are typically insoluble in water and can
be removed by filtration or extraction with an organic solvent.

« |solation and Purification of Digitalose: The aqueous layer containing the liberated sugars,
including Digitalose, is then concentrated. The individual sugars are separated and purified
using chromatographic techniques, such as preparative high-performance liquid
chromatography (HPLC), to yield pure Digitalose.[3]

Signaling and Biosynthetic Pathways

Digitalose plays a crucial role as a structural component of biologically active molecules and is
itself the product of a specific biosynthetic pathway.

Biosynthesis of TDP-D-Digitoxose

In many organisms, sugars are activated for use in glycosylation reactions by being attached to
a nucleotide diphosphate, such as thymidine diphosphate (TDP). The biosynthesis of TDP-D-
digitoxose is a multi-step enzymatic process.[11][12]
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Caption: Biosynthetic pathway of TDP-D-Digitoxose.

Mechanism of Action of Cardiac Glycosides

Digitalose is a key component of cardiac glycosides like digoxin, which exert their therapeutic
effects by inhibiting the Na+/K+-ATPase pump in cardiac muscle cells.[4][13][14] This inhibition
leads to a cascade of events that ultimately increases the force of heart muscle contraction.[1]

[4]
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Caption: Signaling pathway for cardiac glycoside action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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